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Compound of Interest

Compound Name: Boc-D-Dab(2)-OH.DCHA

Cat. No.: B613336

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical compound Na-Boc-Ny-Z-D-
2,4-diaminobutyric acid dicyclohexylamine salt, commonly referred to as Boc-D-Dab(Z)-
OH.DCHA. This reagent is a critical building block in peptide synthesis and various drug
discovery and development applications.

Core Compound Characteristics

Boc-D-Dab(Z)-OH.DCHA is a protected derivative of D-diaminobutyric acid, a non-
proteinogenic amino acid. The protection of the alpha-amino group with a tert-butoxycarbonyl
(Boc) group and the gamma-amino group with a benzyloxycarbonyl (Z or Cbz) group allows for
selective deprotection and controlled peptide chain elongation. The dicyclohexylamine (DCHA)
salt form enhances the compound's stability and handling properties.

Molecular Weight and Formula

A precise understanding of the molecular weight is fundamental for accurate reagent
measurement and reaction stoichiometry in chemical synthesis. The table below summarizes
the molecular formulas and weights of the constituent parts and the final salt.
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Component Molecular Formula Molecular Weight ( g/mol )
Boc-D-Dab(Z)-OH C17H2aN206 352.38[1]

Dicyclohexylamine (DCHA) Ci2H23N 181.32
Boc-D-Dab(Z)-OH.DCHA C20H47N306 533.70[2][3]

Component Relationship

The final product, Boc-D-Dab(Z)-OH.DCHA, is an acid-base salt formed by the reaction of the
acidic Boc-D-Dab(Z)-OH with the basic dicyclohexylamine. This relationship is visualized in the

diagram below.
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Formation of Boc-D-Dab(Z)-OH.DCHA Salt.

Experimental Protocols

Accurate molecular weight determination is crucial for all experimental work. While this guide
does not detail specific synthetic protocols for peptides, any experimental design using this
compound should begin with the precise calculation of molar equivalents based on the
molecular weight of 533.70 g/mol for the DCHA sallt.

Standard Laboratory Practice:
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o Reagent Weighing: Use a calibrated analytical balance to accurately weigh the required
amount of Boc-D-Dab(Z)-OH.DCHA.

e Molar Calculation: To calculate the number of moles, use the following formula: Moles =
Mass (g) / Molecular Weight ( g/mol )

e Solubilization: The compound is typically dissolved in a suitable organic solvent such as
dimethylformamide (DMF) or dichloromethane (DCM) for use in solid-phase or solution-
phase peptide synthesis.

For quantitative analysis, techniques such as High-Performance Liquid Chromatography
(HPLC) and Mass Spectrometry (MS) are employed to confirm the purity and identity of the
compound before its use in sensitive applications. Nuclear Magnetic Resonance (NMR)
spectroscopy is also a powerful tool for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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